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Compound of Interest

Compound Name: Solvent Orange 99

Cat. No.: B1165930

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Orange 99, a metal-complex dye, is a versatile colorant primarily utilized in industrial
applications such as wood stains, printing inks, and coatings.[1][2][3] Its solubility in organic
solvents and distinctive orange hue make it a substance of interest in various formulation
processes.[1][3] This technical guide provides a comprehensive overview of the commercial
availability of Solvent Orange 99, its purity grades, and generalized analytical methodologies
for its quality assessment. While direct applications in drug development are not prominent in
the current literature, the principles of purity assessment and supplier evaluation remain critical
for any chemical compound used in a research or development setting.

Commercial Suppliers and Purity Grades

A variety of chemical suppliers offer Solvent Orange 99, often under different trade names such
as Neozapon Orange 272, Orasol Orange RG, and Meco fast Orange O-72.[1][2] The purity
and specifications of the dye can vary between suppliers. The following tables summarize the
available information on commercial suppliers and the technical specifications of their Solvent
Orange 99 products.

Table 1: Commercial Suppliers of Solvent Orange 99
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Supplier Country of Origin Available Forms Packaging
Kremer Pigmente Germany Powder, Liquid 59, 259, 100g jars
Colorants Chem Pvt 25 kgs HDPE
India Powder
Ltd Drum/Bag/Box
MS Kaiser Exports India Powder Not specified
S D INTERNATIONAL India Powder 25kg HDPE Bags
JADECHEM
China Powder 25kgs fibre drum

(NINGBO) CO.,LTD.

Nantong Hermeta

] China Not specified Not specified
Chemicals Co., Ltd.
Nile Chemicals India Not specified Not specified
Hangzhou Epsilon ) n
China Powder Not specified

Chemical Co.,Ltd

Table 2: Technical Specifications and Purity Grades of Solvent Orange 99
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Parameter

Specification

Supplier/Source

Chemical Class

Metal Complex Dye[1]

Colorants Chem Pvt Ltd

CAS Number

110342-29-5[1][2]

Multiple

Appearance

Yellowish Orange Powder[1][3]

Multiple

Dye Content / Strength

100%[1] / 98-102%3]

Colorants Chem Pvt Ltd /
JADECHEM

Moisture Content

< 3.0%[1] / < 2.0%][3]

Colorants Chem Pvt Ltd /

JADECHEM
pH (1% solution) 8.10[1] Colorants Chem Pvt Ltd
Light Fastness 7-8[1] Colorants Chem Pvt Ltd
Acid Fastness 4-5[1] Colorants Chem Pvt Ltd
Alkali Fastness Alkali[1] Colorants Chem Pvt Ltd
Insolubles (in MEK) < 1.0%[3] JADECHEM

Table 3: Solubility Data for Solvent Orange 99
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Solvent

Solubility (g/L)

Supplier/Source

Butyl Cellosolve 250 Colorants Chem Pvt Ltd[1]
Acetone 150 Colorants Chem Pvt Ltd[1]
Methyl Ethyl Ketone (MEK) 300 - 400 Colorants Chem Pyt Ltd,
JADECHEM[1][3]

Diacetone Alcohol 350 Colorants Chem Pvt Ltd[1]
Alcohol 200 JADECHEM[3]
1-methoxy-2-propanol 150 JADECHEM]3]
N-propanol 50 JADECHEM[3]
2-ethoxyethanol 500 JADECHEM][3]

Ethyl Acetate 150 JADECHEM[3]

Toluene 50 JADECHEMI[3]

Experimental Protocols: Quality Control and

Analysis

While specific, detailed experimental protocols for Solvent Orange 99 are not readily available

in peer-reviewed literature, a general workflow for the quality control of a new batch of the dye

can be established based on standard analytical techniques for similar compounds.

Visual and Physical Inspection

o Objective: To confirm the physical properties of the received material.

e Methodology:

o Visually inspect the sample for color (yellowish-orange) and form (powder).

o Note any clumping or deviation from a fine powder consistency.
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o Perform a simple solubility test in a relevant solvent (e.g., Methyl Ethyl Ketone) to check
for immediate signs of insolubility or contamination.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

o Objective: To determine the purity of the dye and identify the presence of any impurities.
o Methodology:

o Standard Preparation: Accurately weigh a reference standard of Solvent Orange 99 and
dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution
of known concentration. Prepare a series of dilutions to create a calibration curve.

o Sample Preparation: Accurately weigh the test sample of Solvent Orange 99 and dissolve
it in the same solvent as the standard to achieve a concentration within the range of the
calibration curve.

o Chromatographic Conditions (General Example):

Column: C18 reverse-phase column.

= Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and
an organic phase (e.g., acetonitrile or methanol).

» Flow Rate: 1.0 mL/min.

» Detection: UV-Vis detector at the wavelength of maximum absorbance for Solvent
Orange 99.

o Analysis: Inject the standard solutions and the sample solution into the HPLC system. The
purity of the sample can be calculated by comparing the peak area of the main component
in the sample chromatogram to the calibration curve. Impurities will appear as separate
peaks.

Identity Confirmation by Spectroscopy

¢ Objective: To confirm the chemical identity of the dye.
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o Methodology:

o UV-Visible Spectroscopy: Dissolve a small amount of the sample in a suitable solvent and
record the UV-Vis spectrum. Compare the wavelength of maximum absorbance (Amax) to
the known value for Solvent Orange 99.

o Infrared (IR) Spectroscopy: Obtain an IR spectrum of the solid sample (e.g., using a KBr
pellet or ATR). Compare the resulting spectrum with a reference spectrum of Solvent
Orange 99 to confirm the presence of characteristic functional groups.

Visualizing Workflows

The following diagrams illustrate a logical workflow for the quality control of a newly received
batch of Solvent Orange 99.
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Caption: Quality Control Workflow for Solvent Orange 99.
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Conclusion

While Solvent Orange 99 is not directly implicated in drug development, the principles of
rigorous supplier qualification and analytical verification are paramount for all chemical
compounds used in scientific research. This guide provides a foundational understanding of the
commercial landscape and a framework for the quality assessment of Solvent Orange 99.
Researchers should always consult supplier-specific documentation and, where necessary,
perform independent analytical testing to ensure the material's suitability for their specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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